Cas no 90921-35-0 (2-Isopropoxy-benzonitrile)

2-Isopropoxy-benzonitrile is a versatile organic compound featuring a benzonitrile core substituted with an isopropoxy group at the 2-position. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its nitrile functionality allows for further transformations, such as hydrolysis or reduction, while the isopropoxy group enhances solubility and steric properties. The compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined molecular architecture supports precise modifications in complex organic syntheses, particularly in the development of bioactive molecules. High purity grades are available to meet rigorous research and industrial requirements.

2-Isopropoxy-benzonitrile structure

Product Name:2-Isopropoxy-benzonitrile

CAS No:90921-35-0

MF:C₁₀H₁₁NO

MW:161.200442552567

MDL:MFCD02257394

CID:1956251

PubChem ID:11457850

Update Time:2025-06-18

2-Isopropoxy-benzonitrile Chemical and Physical Properties

Names and Identifiers

- Benzonitrile, 2-(1-methylethoxy)-
- 2-(1-methylethoxy)Benzonitrile
- 2-Isopropoxybenzonitrile
- 2-(1-Methylethoxy)benzonitrile (ACI)
- Benzonitrile, o-isopropoxy- (7CI)
- 2-(Propan-2-yloxy)benzonitrile
- 2-Propan-2-yloxybenzonitrile
- DB-078840
- starbld0016818
- BS-29848
- 2-[(1-methylethyl)oxy]benzonitrile
- 90921-35-0
- 2-isopropoxy-benzonitrile
- AKOS000178307
- SCHEMBL1871847
- CS-0135561
- E81673
- MSFGJJZPHGNGCY-UHFFFAOYSA-N
- 2-Isopropoxy-benzonitrile
- MDL： MFCD02257394
- Inchi： 1S/C10H11NO/c1-8(2)12-10-6-4-3-5-9(10)7-11/h3-6,8H,1-2H3
- InChI Key： MSFGJJZPHGNGCY-UHFFFAOYSA-N
- SMILES： N#CC1C(OC(C)C)=CC=CC=1

Computed Properties

Exact Mass: 161.084063974g/mol
Monoisotopic Mass: 161.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 33Å²

2-Isopropoxy-benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I918545-50mg	2-Isopropoxy-benzonitrile	90921-35-0		50mg	$ 50.00	2022-06-04
TRC	I918545-100mg	2-Isopropoxy-benzonitrile	90921-35-0		100mg	$ 70.00	2022-06-04
TRC	I918545-500mg	2-Isopropoxy-benzonitrile	90921-35-0		500mg	$ 275.00	2022-06-04
Apollo Scientific	OR942169-250mg	2-Isopropoxybenzonitrile	90921-35-0	95%	250mg	£170.00	2025-02-20
Apollo Scientific	OR942169-1g	2-Isopropoxybenzonitrile	90921-35-0	95%	1g	£335.00	2025-02-20
eNovation Chemicals LLC	D656173-5g	2-Isopropoxybenzonitrile	90921-35-0	97%	5g	$500	2023-09-03
eNovation Chemicals LLC	D656173-25g	2-Isopropoxybenzonitrile	90921-35-0	97%	25g	$1400	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1206201-100mg	2-Isopropoxybenzonitrile	90921-35-0	98%	100mg	￥300.00	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1206201-250mg	2-Isopropoxybenzonitrile	90921-35-0	98%	250mg	￥464.00	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1206201-1g	2-Isopropoxybenzonitrile	90921-35-0	98%	1g	￥994.00	2024-04-25

2-Isopropoxy-benzonitrile Production Method

Production Method 1

6609-54-7

90921-35-0

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: 1,4-Dioxane ; rt → 80 °C; 16 h, 80 °C

Reference

: Nucleophilic Amination and Etherification of Aryl Alkyl Thioethers

Wang, Xia; Tang, Yue; Long, Cheng-Yu; Dong, Wen-Ke; Li, Chenchen ; et al, Organic Letters, 2018, 20(16), 4749-4753

Production Method 2

611-20-1

90921-35-0

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 4 h, rt
1.2 Solvents: Water

Reference

: Development of Glucose Regulated Protein 94-Selective Inhibitors Based on the BnIm and Radamide Scaffold

Crowley, Vincent M.; Khandelwal, Anuj; Mishra, Sanket; Stothert, Andrew R.; Huard, Dustin J. E.; et al, Journal of Medicinal Chemistry, 2016, 59(7), 3471-3488

Production Method 3

90921-35-0

Reaction Conditions

1.1 Reagents: Sodium tert-butoxide Catalysts: (SP-4-3)-Chloro[8-[2-(dicyclohexylphosphino-κP)phenyl]-1,3,5,7-tetramethyl-2,4,6… Solvents: Toluene ; 18 h, 110 °C

Reference

: Exploiting Ancillary Ligation To Enable Nickel-Catalyzed C-O Cross-Couplings of Aryl Electrophiles with Aliphatic Alcohols

MacQueen, Preston M.; Tassone, Joseph P.; Diaz, Carlos; Stradiotto, Mark, Journal of the American Chemical Society, 2018, 140(15), 5023-5027

Production Method 4

90921-35-0

Reaction Conditions

Reference

: Construction of the cyano group by functional-group transformation from a nitrogen-containing starting material

Subramanian, L. R., Science of Synthesis, 2004, 19, 109-131

Production Method 5

6609-56-9

90921-35-0

611-20-1

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide , 18-Crown-6 Solvents: 1,4-Dioxane ; rt → 80 °C; 16 h, 80 °C

Reference

: Metal-Free Etherification of Aryl Methyl Ether Derivatives by C-OMe Bond Cleavage

Wang, Xueqiang ; Li, Chenchen ; Wang, Xia; Wang, Qingli; Dong, Xiu-Qin; et al, Organic Letters, 2018, 20(14), 4267-4272

Production Method 6

611-20-1

90921-35-0

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 17 h, rt

Reference

: Dynamic Kinetic Asymmetric Synthesis of Substituted Pyrrolidines from Racemic Cyclopropanes and Aldimines: Reaction Development and Mechanistic Insights

Parsons, Andrew T.; Smith, Austin G.; Neel, Andrew J.; Johnson, Jeffrey S., Journal of the American Chemical Society, 2010, 132(28), 9688-9692

Production Method 7

394-47-8

90921-35-0

Reaction Conditions

1.1 Reagents: Benzyltrimethylammonium hydroxide ; rt; 70 min, 70 °C

Reference

: Triton B-Mediated Efficient and Convenient Alkoxylation of Activated Aryl and Heteroaryl Halides

Meshram, H. M.; Goud, P. Ramesh; Reddy, B. Chennakesava; Kumar, D. Aravind, Synthetic Communications, 2010, 40(14), 2122-2129

Production Method 8

865350-41-0

90921-35-0

Reaction Conditions

1.1 Reagents: Zinc , Nickel dichloride Solvents: p-Xylene ; 24 h, rt

Reference

: Nickel(0)-complex mediated alkyl carbon-oxygen bond cleavage of aromatic alkyl ethers and related reactions

Maeyama, Katsuya; Kobayashi, Masato; Sasaki, Takeshi; Yonezawa, Noriyuki, Recent Research Developments in Organic Chemistry, 2003, 7, 43-51

Production Method 9

90921-35-0

Reaction Conditions

1.1 Reagents: Zinc , Nickel dichloride Solvents: Xylene ; 1 d, reflux

Reference

: Nickel/zinc-mediated synthesis of aromatic nitriles from aromatic oxime ethers

Maeyama, Katsuya; Kobayashi, Masato; Kato, Hiroshi; Yonezawa, Noriyuki, Synthetic Communications, 2002, 32(16), 2519-2525

Production Method 10

403705-99-7

90921-35-0

90-02-8

611-20-1

74405-18-8

Reaction Conditions

Reference

: Reactions of 1-(2-alkoxyphenyl)alkaniminyl radicals

Leardini, Rino; McNab, Hamish; Minozzi, Matteo; Nanni, Daniele; Reed, David; et al, Journal of the Chemical Society, 2001, (20), 2704-2710

Production Method 11

611-20-1

90921-35-0

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide

Reference

: Design and synthesis of 3-aryl-5-alicyclic-[1,2,4]oxadiazoles as novel platelet aggregation inhibitors

Chern, Ching-Yuh; Chen, Shinn-Jyh; Kan, Wai-Ming, Journal of the Chinese Chemical Society (Taipei, 2005, 52(2), 331-338

Production Method 12

2539-21-1

7677-24-9

90921-35-0

6609-56-9

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Catalysts: 2356187-82-9 Solvents: Ethanol ; 5 min
1.2 24 h, 35 °C

Reference

: 11C-, 12C-, and 13C-cyanation of electron-rich arenes via organic photoredox catalysis

Wu, Xuedan; Chen, Wei; Holmberg-Douglas, Natalie; Bida, Gerald Thomas; Tu, Xianshuang; et al, Chem, 2023, 9(2), 343-362

2-Isopropoxy-benzonitrile Raw materials

2-Isopropoxy-benzonitrile Preparation Products

2-Isopropoxy-benzonitrile Related Literature

1. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
2. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
3. Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings

Analyst, 1996,121, 785-788
4. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
5. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792

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